ABSTRACTA moving electrochemical probe technique is developed for probing coating damages on underground pipelines installed by horizontal directional drilling (HDD) and for assessing the efficiency of cathodic protection (CP) through measuring local polarisation currents and local electrochemical impedance spectroscopy (EIS). The capability and accuracy of the probe in detecting coating defects have been evaluated, and compared with current techniques, using a simulated HDD pipe in a borehole. Results show that the probe is able to detect the locations of coating defects over the HDD pipe and that the capacitance of coating defects calculated from EIS data is a rather accurate parameter for defect size determination. The probe has also been used to apply local CP over coating defects for enhancing local corrosion protection. Preliminary field testing on a section of simulated HDD pipe has also shown reasonable accuracy of the probe in determining coating defect locations and sizes.

ABSTRACTMetal corrosion has been one of the most urgent problems bringing about great economic loss and life threats worldwide. Corrosion inhibitors can prevent metal from corrosion when directly added to corrosive media, which is a low-cost and efficient strategy towards corrosion protection. However, the corrosion protection ability cannot be durable without continuous additions of corrosion inhibitors. Micro/nano-containers encapsulated with corrosion inhibitors offer promising opportunities for delaying the corrosion process and prolonging the service period, regarded as smart corrosion inhibitors that can respond to stimuli spontaneously and release on demand. The review focuses on the diverse ambient stimuli and actively responsive mechanisms of smart corrosion inhibitors. Furthermore, the present drawbacks and underexplored possibilities of current research studies are pointed out, and future perspectives are prospected for smart corrosion inhibitor applications.

ABSTRACTOrganic compounds containing heteroatoms have been comprehended to exhibit a remarkable tendency towards corrosion mitigation. This corrosion mitigating tendency is enabled by the presence of electron clouds composed of lone pairs, pi-electrons, which allow them to be adsorbed over metallic equivalents. Because of the availability of nitrogen as heteroatoms, these compounds are being extensively used for corrosion diminution. This article looks at a variety of heterocyclic organic compounds like imidazole, triazole, pyridine, pyrazole, quinoline, tetrazole, pyrimidine, purine and pyrrole, having nitrogen as their prime constituent heteroatom for their anti-corrosive properties. The anti-corrosive properties of these nitrogen-based compounds in acidic conditions have been demonstrated using all available experimental techniques such as EIS, PDP and other theoretical investigations such as DFT and MD. Furthermore, the shift in the trend of these compounds inhibitory efficiencies has been noted and underlined here.

ABSTRACTWith the widespread application of CO2-Enhanced Oilfield Recovery (CO2-EOR) technology, CO2 in large quantities enters oil and gas gathering pipelines and causes severe corrosion. As a result, this paper investigates the corrosion behaviour of 20# steel in produced water and 40% water content emulsion with different CO2 contents by combining Wire Beam Electrode (WBE) technology and the corrosion weight loss method, and establishes a corrosion mechanism model for analysis and explanation. The results demonstrate that variations in CO2 concentration have a greater impact on the corrosion process in the produced water simulated fluid, and there is considerable corrosion non-uniformity in the CO2 saturated state, as well as polarity reversal throughout the whole corrosion process. On the contrary, corrosion in the emulsion is more stable and uniform because the crude oil in the emulsion obstructs the mass transfer process of the depolariser agent and forms a ‘surface wetting’ effect on the metal surface, which seriously hinders the corrosion process.

ABSTRACTIn this work, the influence of sand impingements on cathodic protection (CP) of marine carbon steel in natural sea water was studied in comparison with the CP performances in static and flowing sea water without sand particles. Results show that the propagation of local active anodic dissolution at the steel inclusions could be totally inhibited by providing sufficient cathodic current in the sea water free of sand particles. However, the local ‘CP shielding’, potential fluctuation and sand impingements would enhance the anodic dissolution at inclusions, thus leading to the occurrence of erosion-corrosion under CP. The negative shift of the CP potential could not retard the propagation of erosion-corrosion pits under sand impingements. The synergy of erosion and corrosion might result in long-term failure of local CP.

ABSTRACTIn this study, the effects of pre-deformation on mechanical properties and stress corrosion cracking behaviour of 7075 alloy was investigated with SSRT and electrochemical polarization. The 10% pre-deformation substantially improves the SCC resistance of the 7075 alloys. The strain induced dislocations act as diffusion shortcuts and result in enhanced precipitation and early appearance of GBPs in the naturally aged 7075-T3. For artificial aging, pre-deformation causes rapid over-aging as larger precipitates are found in both matrix and GBs of the 7075-T8. The substitution of Cu for Zn in the GBPs and the larger GBPs acting as hydrogen traps are possible explanations for the improved SCC resistance of 7075-T8. Further improvements in SCC resistance can be found in the RRA treated 7075 alloys, while a more ductile behaviour can be seen in the pre-deformed 7075 alloy. Additionally, results of electrochemical testing are in high correlation with the SSRT results.

ABSTRACTOrganic compounds like imidazoline derivatives are commonly used as corrosion inhibitors. This study characterised the corrosion inhibition properties of two forms of imidazoline, 2-Methyl-2-imidazoline (2-MI) and 2-Phenyl-2-imidazoline (2-PI), with and without the presence of mono ethylene glycol (MEG) on steel surface under CO2 corrosion condition. Electrochemical, surface characterisation and molecular modelling were used to study corrosion inhibition properties and underlying mechanisms. In the pure form, 2-PI had higher corrosion inhibition efficiency than 2-MI, likely due to stronger adsorption to the steel surface, as confirmed by molecular modelling. The addition of MEG improved the inhibitor efficiency of both 2-MI and 2-PI.

ABSTRACTMagnesium alloys are widely used due to their excellent properties, but their corrosion resistance is limited by their high chemical activity. This paper proposes a one-step hydrothermal method with a relatively short reaction time and simple experimental steps for synthesising magnesium alloy coatings with good corrosion protection properties. The surface morphology, chemical composition and corrosion resistance of the in situ generated coatings were investigated using measurements such as field emission scanning electron microscopy (SEM), adhesion cross-cut tape (ACCT) test, X-ray diffraction (XRD), X-ray Photoelectron Spectroscopy (XPS), electrochemistry and immersion test, the results revealed that the corrosion current density (Icorr) of the coatings decreased by approximately four orders of magnitude and had good corrosion resistance.

ABSTRACTIn the present study, laser surface melting (LSM) of 304L stainless steel (SS) was performed using 250 W pulse Nd: YAG laser which resulted in a 250 µm thick melted layer with refined microstructure on the surface. Potentiostatic polarisations at various potentials in the transpassive regime in 6 M HNO3 solution at 95°C were used to quantify the IGC rate. The transpassive dissolution rate was significantly reduced after LSM. The pitting corrosion susceptibility was assessed by potentiodynamic polarisation in 3.5 wt-% NaCl solution. LSM resulted in an increase in pitting potential. Following electrochemical tests, sample surfaces were examined using optical and scanning electron microscopes besides a 3-D optical profilometer. The depths of IGC attack and pit were significantly reduced after LSM. The improvement in resistance to pitting corrosion and transpassive dissolution was attributed to the elimination of inclusions and impurity segregation at the grain boundaries brought about by LSM.

ABSTRACTA micro-arc oxidised (MAO) protective coating was formed onto AZ31B magnesium alloy samples which were then loaded into ‘C' rings to apply compressive and tensile stresses. The influence of these applied stresses on the protective ability of the coating in simulated body fluid was assessed by surface characterisation and electrochemical testing. It was found that the undulating surface and pore structure of the MAO ceramic coatings was affected by the stress during immersion with a greater number of closed pores under compression and more open pores, with additional cracks, under tension. During the earlier stages of immersion, compressive stresses enhanced the corrosion resistance whilst tensile stresses accelerated corrosion. However, at later stages of immersion both compressive and tensile stress caused enhanced corrosion with tensile stresses consistently worse than compressive stresses.